Cas no 69723-91-7 (2-BROMO-3,4-DINITROTHIOPHENE)
2-BROMO-3,4-DINITROTHIOPHENE structure
Product Name:2-BROMO-3,4-DINITROTHIOPHENE
CAS No:69723-91-7
MF:C4HBrN2O4S
MW:253.030738592148
CID:974092
PubChem ID:21658773
Update Time:2025-04-19
2-BROMO-3,4-DINITROTHIOPHENE Chemical and Physical Properties
Names and Identifiers
-
- 2-BROMO-3,4-DINITROTHIOPHENE
- 2-bromo-3,4-dinitro-thiophene
- 69723-91-7
- SCHEMBL11132145
- DTXSID80616643
-
- Inchi: 1S/C4HBrN2O4S/c5-4-3(7(10)11)2(1-12-4)6(8)9/h1H
- InChI Key: LCLLDGIGXHMJPL-UHFFFAOYSA-N
- SMILES: BrC1=C(C(=CS1)[N+](=O)[O-])[N+](=O)[O-]
Computed Properties
- Exact Mass: 251.88404g/mol
- Monoisotopic Mass: 251.88404g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 214
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 120Ų
2-BROMO-3,4-DINITROTHIOPHENE Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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